Cas no 432001-69-9 (Skp2 Inhibitor C1)

Skp2 Inhibitor C1 structure
Skp2 Inhibitor C1 structure
Product Name:Skp2 Inhibitor C1
CAS No:432001-69-9
MF:C18H13BrN2O4S2
MW:465.340821027756
MDL:MFCD03705291
CID:2089529
PubChem ID:5733396
Update Time:2024-11-02

Skp2 Inhibitor C1 Chemical and Physical Properties

Names and Identifiers

    • SKPin C1
    • 2-(4-bromo-2-((4-oxo-3-(pyridin-3-ylmethyl)-2-thioxothiazolidin-5-ylidene)methyl)phenoxy)acetic acid
    • Skp2 Inhibitor C1
    • (4-bromo-2-{(Z)-[4-oxo-3-(pyridin-3-ylmethyl)-2-thioxo-1,3-thiazolidin-5-ylidene]methyl}phenoxy)acetic acid
    • Skp2 Inhibitor C1(SKPin C1)?
    • SCHEMBL15702364
    • HY-16661
    • AKOS000406509
    • VC-1699
    • CS-3170
    • 2-[4-Bromo-2-[[4-oxo-3-(3-pyridinylmethyl)-2-thioxo-5-thiazolidinylidene]methyl]phenoxy]acetic acid
    • (4-bromo-2-{[4-oxo-3-(3-pyridinylmethyl)-2-thioxo-1,3-thiazolidin-5-ylidene]methyl}phenoxy)acetic acid
    • BS-17281
    • C75163
    • CCG-269403
    • Skp2 Inhibitor C1(SKPin C1)
    • AB00117310-01
    • 432001-69-9
    • s8652
    • 2-(4-bromo-2-{[(5Z)-4-oxo-3-[(pyridin-3-yl)methyl]-2-sulfanylidene-1,3-thiazolidin-5-ylidene]methyl}phenoxy)acetic acid
    • 2-[4-bromo-2-[(Z)-[4-oxo-3-(pyridin-3-ylmethyl)-2-sulfanylidene-1,3-thiazolidin-5-ylidene]methyl]phenoxy]acetic acid
    • STK001298
    • DA-67628
    • Skp2 inhibitor C1 (SKPin C1)
    • MDL: MFCD03705291
    • Inchi: InChI=1S/C18H13BrN2O4S2/c19-13-3-4-14(25-10-16(22)23)12(6-13)7-15-17(24)21(18(26)27-15)9-11-2-1-5-20-8-11/h1-8H,9-10H2,(H,22,23)/b15-7+
    • InChI Key: IYCJJVVXEHZJHE-VIZOYTHASA-N
    • SMILES: S=C(S/1)N(CC2=CN=CC=C2)C(C1=C\C(C=C(Br)C=C3)=C3OCC(O)=O)=O

Computed Properties

  • Exact Mass: 463.95001g/mol
  • Monoisotopic Mass: 463.95001g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 6
  • Complexity: 631
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 137Ų

Skp2 Inhibitor C1 Security Information

  • Storage Condition:Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Skp2 Inhibitor C1 Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
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432001-69-9 99.09%
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¥959.15 2023-09-15
S e l l e c k ZHONG GUO
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Skp2 inhibitor C1 (SKPin C1)
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DC Chemicals
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$950.0 2022-02-28
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432001-69-9 >98%
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$1800.0 2022-02-28
Chemenu
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$385 2023-03-06
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
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432001-69-9 99%
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